Cas no 2227791-14-0 ((2RS,3SR)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid)

• Product Name: (2RS,3SR)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid
• CAS No: 2227791-14-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6428360
• PubChem ID: 165822123
• Update Time: 2025-07-16

(2RS,3SR)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2RS,3SR)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid
• EN300-1574725
• 2227791-14-0
• (2RS,3SR)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxolane-2-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-2-15(13-22(28)27-21-11-12-32-23(21)24(29)30)26-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,23H,2,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,21-,23+/m1/s1
• InChI Key： NHVWXJNQJNNZRG-AECOYVPUSA-N
• SMILES： O1CC[C@H]([C@H]1C(=O)O)NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (2RS,3SR)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid

Introduction to (2RS,3SR)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic Acid (CAS No. 2227791-14-0)

(2RS,3SR-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid, CAS No. 2227791-14-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its complex stereochemistry and functional groups, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of this compound features a chiral oxolane ring, which is a crucial element in the design of biologically active molecules. The presence of multiple stereocenters, specifically at the 2RS, 3SR, and 3R positions, contributes to its high enantiomeric purity and potential for selective binding to biological targets. This stereochemical complexity is often associated with enhanced pharmacological activity and improved therapeutic efficacy.

The amide functionality in the molecule is another key feature that enhances its pharmaceutical relevance. Amides are well-known for their role as bioisosteres in drug design, often providing improved metabolic stability and solubility. The incorporation of a methoxycarbonyl group further modulates the electronic properties of the molecule, potentially influencing its interactions with biological receptors.

The flourenyl moiety, specifically the (9H-fluoren-9-yl)methoxycarbonyl group, adds another layer of complexity to the compound's structure. Fluorene derivatives are frequently used in medicinal chemistry due to their favorable physicochemical properties, such as high lipophilicity and photostability. These characteristics make fluorene-based compounds attractive for developing drugs that require specific absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been a growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. The oxolane ring in this compound serves as an excellent scaffold for such applications. Oxolane derivatives have been extensively studied for their ability to facilitate enantioselective reactions, making them valuable tools in synthetic organic chemistry.

The utility of (2RS,3SR-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid) extends beyond its role as a building block in drug synthesis. Its unique structural features make it a potential candidate for exploring new synthetic methodologies and developing innovative catalytic systems. The combination of stereochemistry and functional group diversity offers a rich ground for chemists to explore novel chemical transformations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The use of molecular modeling techniques has been instrumental in understanding the interactions between this compound and its potential targets. These studies have revealed that the stereochemical configuration of the oxolane ring plays a critical role in determining its binding affinity and selectivity.

The pharmacokinetic properties of (2RS,3SR-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid) are also of significant interest. Preliminary studies suggest that the presence of the fluorene moiety enhances its lipophilicity, which could improve membrane permeability and oral bioavailability. Additionally, the amide group contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

In conclusion, (2RS,3SR-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid) represents a fascinating compound with numerous potential applications in pharmaceutical research. Its complex stereochemistry, functional group diversity, and favorable physicochemical properties make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.